Potassium sorbate
Potassium sorbate
Potassium sorbate is a potassium salt having sorbate as the counterion. It has a role as an antimicrobial food preservative. It contains an (E,E)-sorbate.
Mold and yeast inhibitor. Used as a fungistatic agent for foods, especially cheeses.
Mold and yeast inhibitor. Used as a fungistatic agent for foods, especially cheeses.
Brand Name:
Vulcanchem
CAS No.:
24634-61-5
VCID:
VC21192258
InChI:
InChI=1S/C6H8O2.K/c1-2-3-4-5-6(7)8;/h2-5H,1H3,(H,7,8);/b3-2+,5-4+;
SMILES:
CC=CC=CC(=O)[O-].[K+]
Molecular Formula:
C6H8O2.K
C6H8KO2
C6H8KO2
Molecular Weight:
151.22 g/mol
Potassium sorbate
CAS No.: 24634-61-5
Cat. No.: VC21192258
Molecular Formula: C6H8O2.K
C6H8KO2
Molecular Weight: 151.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Potassium sorbate is a potassium salt having sorbate as the counterion. It has a role as an antimicrobial food preservative. It contains an (E,E)-sorbate. Mold and yeast inhibitor. Used as a fungistatic agent for foods, especially cheeses. |
|---|---|
| CAS No. | 24634-61-5 |
| Molecular Formula | C6H8O2.K C6H8KO2 |
| Molecular Weight | 151.22 g/mol |
| IUPAC Name | potassium;(2E,4E)-hexa-2,4-dienoate |
| Standard InChI | InChI=1S/C6H8O2.K/c1-2-3-4-5-6(7)8;/h2-5H,1H3,(H,7,8);/b3-2+,5-4+; |
| Standard InChI Key | OXPHNMOARHEBGH-STWYSWDKSA-N |
| Isomeric SMILES | C/C=C/C=C/C(=O)O.[K] |
| SMILES | CC=CC=CC(=O)[O-].[K+] |
| Canonical SMILES | CC=CC=CC(=O)O.[K] |
| Colorform | White powder Crystals White crystals or powde |
| Melting Point | for sorbic acidMelting range of sorbic acid isolated by acidification and not recrystallised 133 °C to 135 °C after vacuum drying in a sulphuric acid desiccator >270 °C (decomposes) |
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